Cas no 68320-91-2 (Ethanol, 2-[(1-naphthalenylmethyl)thio]-)

Ethanol, 2-[(1-naphthalenylmethyl)thio]- structure
68320-91-2 structure
Product Name:Ethanol, 2-[(1-naphthalenylmethyl)thio]-
CAS No:68320-91-2
MF:C13H14OS
MW:218.314662456512
CID:393396
PubChem ID:15564349
Update Time:2025-04-19

Ethanol, 2-[(1-naphthalenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[(1-naphthalenylmethyl)thio]-
    • 2-(naphthalen-1-ylmethylsulfanyl)ethanol
    • DTXSID50574327
    • HBMUFFKXGNBHTQ-UHFFFAOYSA-N
    • AKOS009166226
    • 2-{[(Naphthalen-1-yl)methyl]sulfanyl}ethan-1-ol
    • 2-[(naphthalen-1-ylmethyl)sulfanyl]ethanol
    • 68320-91-2
    • Inchi: 1S/C13H14OS/c14-8-9-15-10-12-6-3-5-11-4-1-2-7-13(11)12/h1-7,14H,8-10H2
    • InChI Key: HBMUFFKXGNBHTQ-UHFFFAOYSA-N
    • SMILES: S(CCO)CC1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 218.07700
  • Monoisotopic Mass: 218.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 45.53000
  • LogP: 3.06530
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.